Cas no 86761-93-5 (Dimethyl (2-methylpyrimidin-4-yl)propanedioate)

• Product Name: Dimethyl (2-methylpyrimidin-4-yl)propanedioate
• CAS No: 86761-93-5
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 2809520
• PubChem ID: 71406043
• Update Time: 2025-04-21

Dimethyl (2-methylpyrimidin-4-yl)propanedioate Chemical and Physical Properties

Names and Identifiers

• 86761-93-5
• DTXSID20826663
• Dimethyl (2-methylpyrimidin-4-yl)propanedioate

• Inchi： 1S/C10H12N2O4/c1-6-11-5-4-7(12-6)8(9(13)15-2)10(14)16-3/h4-5,8H,1-3H3
• InChI Key： APZPOWCFXJCSFA-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(=O)OC)C1C=CN=C(C)N=1)=O

Computed Properties

• Exact Mass: 224.07970687Da
• Monoisotopic Mass: 224.07970687Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.4Ų